5-(2-methoxyethoxy)pentan-2-one
Overview
Description
5-(2-methoxyethoxy)pentan-2-one is an organic compound with the molecular formula C8H16O3 and a molecular weight of 160.21 g/mol . It is a ketone with a methoxyethoxy substituent, making it a versatile compound in various chemical reactions and applications.
Preparation Methods
The synthesis of 5-(2-methoxyethoxy)pentan-2-one can be achieved through several synthetic routes. One common method involves the reaction of 2-pentanone with 2-methoxyethanol in the presence of an acid catalyst. The reaction conditions typically include heating the mixture under reflux to facilitate the formation of the desired product . Industrial production methods may involve similar processes but on a larger scale, with optimized reaction conditions to maximize yield and purity.
Chemical Reactions Analysis
5-(2-methoxyethoxy)pentan-2-one undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding carboxylic acids or other oxidized derivatives.
Reduction: Reduction reactions can convert the ketone group to an alcohol.
Substitution: The methoxyethoxy group can participate in substitution reactions, where it is replaced by other functional groups. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various nucleophiles for substitution reactions. The major products formed depend on the specific reaction conditions and reagents used.
Scientific Research Applications
5-(2-methoxyethoxy)pentan-2-one has several scientific research applications:
Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.
Biology: The compound can be used in studies involving enzyme interactions and metabolic pathways.
Medicine: It may serve as a precursor for pharmaceutical compounds or as a model compound in drug development.
Industry: The compound is used in the production of specialty chemicals and materials.
Mechanism of Action
The mechanism of action of 5-(2-methoxyethoxy)pentan-2-one involves its interaction with specific molecular targets. The ketone group can form hydrogen bonds with enzymes or receptors, influencing their activity. The methoxyethoxy group can enhance the compound’s solubility and bioavailability, allowing it to interact more effectively with biological targets .
Comparison with Similar Compounds
Similar compounds to 5-(2-methoxyethoxy)pentan-2-one include:
2-pentanone: A simpler ketone without the methoxyethoxy substituent.
5-(2-ethoxyethoxy)pentan-2-one: A compound with an ethoxyethoxy group instead of methoxyethoxy.
5-(2-methoxyethoxy)hexan-2-one: A similar compound with an additional carbon in the chain. The uniqueness of this compound lies in its specific substituent, which imparts distinct chemical and physical properties, making it suitable for specialized applications.
Properties
CAS No. |
1157685-21-6 |
|---|---|
Molecular Formula |
C8H16O3 |
Molecular Weight |
160.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
